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Compound of Interest

Compound Name: Strontium-86

cat. No.: B083252

This guide provides essential safety and logistical information for the proper handling and
disposal of materials containing Strontium-86. The procedures outlined are intended for
researchers, scientists, and drug development professionals.

Crucial Clarification: Strontium-86 is a Stable Isotope

It is essential to understand that Strontium-86 (8¢Sr) is one of the four stable, naturally
occurring isotopes of strontium and is not radioactive.[1] Therefore, its disposal is governed by
the chemical properties of the compound it is in, not by regulations for radioactive waste.[2]
Procedures for radioactive strontium isotopes, such as Sr-85, Sr-89, or Sr-90, are distinct and
significantly more stringent due to radiological hazards.[2][3]

Disposal of Strontium-86 compounds should follow standard laboratory protocols for non-
radioactive chemical waste, taking into account any other hazardous materials present in the
waste stream.

Immediate Safety and Handling

Before disposal, proper handling during use is critical to ensure safety. The primary hazards
associated with strontium compounds are chemical, not radiological. For instance, strontium
standard solutions may be corrosive due to the presence of acids like hydrochloric acid.[4][5]

General Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side-shields, chemical-resistant gloves, and a lab coat.[5][6]
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e Ventilation: Use in a well-ventilated area to avoid inhalation of any dusts or aerosols.[7]

« Avoid Contact: Prevent contact with skin, eyes, and clothing.[4][7] In case of contact, rinse
the affected area immediately and thoroughly with water.[5]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials.[7][8]

In Case of a Spill:

Ensure adequate ventilation and wear appropriate PPE.[6]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).[4]

For solid spills, sweep up carefully to avoid creating dust.[6]

Collect the spilled material into a suitable, closed container for disposal.[4][6]

Clean the affected area thoroughly.

Step-by-Step Disposal Protocol for Strontium-86
Compounds

The disposal plan for Strontium-86 waste depends on its chemical form and whether it is
mixed with other hazardous materials.

Step 1: Waste Characterization

 I|dentify the Chemical Form: Determine the exact strontium compound in the waste (e.g.,
Strontium Carbonate, Strontium Chloride).

« Identify All Components: List all other substances in the waste stream, including solvents,
acids, or other metals.

o Consult the Safety Data Sheet (SDS): The SDS for the specific strontium product is the
primary source of information for handling and disposal.[4][7][9] It will detail the specific
chemical hazards.
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Step 2: Waste Segregation

e Do Not Mix Waste Streams: Keep waste containing Strontium-86 separate from other
chemical wastes unless explicitly permitted by your institution's waste management plan.[8]

o Separate from Radioactive Waste: Under no circumstances should non-radioactive
Strontium-86 waste be mixed with radioactive waste. This can create "mixed waste," which
is significantly more complex and costly to dispose of.[2]

Step 3: Containerization and Labeling

o Use Appropriate Containers: Use chemically compatible and leak-proof containers. For
example, corrosive solutions should be stored in corrosion-resistant containers.[4][5]

o Label Clearly: Label the waste container with "Hazardous Waste" and list all chemical
constituents, including "Strontium-86 [Compound Name]" and their approximate
concentrations.

Step 4: Storage and Collection
o Store Safely: Store the sealed waste container in a designated satellite accumulation area.

o Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS)
department to arrange for the collection and disposal of the chemical waste. Follow their
specific procedures and documentation requirements.

Data Presentation

The following table summarizes key identifying and safety information for a common, stable

strontium compound.
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Property Information

Substance Strontium-86 Carbonate (86SrCQOs)

CAS Number 1633-05-2 (for general Strontium Carbonate)
Isotopic Nature Stable, Non-Radioactive

] Generally not classified as hazardous under
Primary Hazard Class o
GHS, but may cause irritation upon contact.[7]

Personal Protective Gear Safety glasses, gloves, lab coat.[5]

Rinse cautiously with water for several minutes.
In case of Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.[5]

In case of Skin Contact Wash with plenty of soap and water.[5]

As non-hazardous or hazardous chemical
Disposal Method waste, in accordance with federal, state, and

local regulations.[2][8]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of waste
containing Strontium-86.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/strontium%2088%20carbonate%20-%20stable%20isotope.pdf
https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SS459100&productDescription=STRONTIUM+REF+STD+SOL+100ML&vendorId=VN00033897&countryCode=US&language=en
https://www.atsdr.cdc.gov/toxprofiles/tp159-c5.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/460346
https://www.benchchem.com/product/b083252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Start: Generate
Strontium-86 Waste

i

Is the waste mixed with
any radioactive isotopes
(e.g., Sr-90, C-14)?

Manage as Is the waste mixed with

RADIOACTIVE WASTE. other hazardous chemicals
Contact Radiation Safety Officer. (e.g., corrosives, flammables)?

Manage as Non-Hazardous
Waste per institutional/
local guidelines.

Manage as
HAZARDOUS CHEMICAL WASTE.

Segregate waste stream.

i

Use compatible container.
Label with all constituents.

'

Store in designated area.
Contact EHS for disposal.

End of Process

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Strontium-86 containing materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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